Cas no 365542-40-1 (3-[2-(4-{2-methoxy-5-[2-(3-pyridinyl)ethyl]phenoxy}phenyl)ethyl]p Yridine)

• Product Name: 3-[2-(4-{2-methoxy-5-[2-(3-pyridinyl)ethyl]phenoxy}phenyl)ethyl]p Yridine
• CAS No: 365542-40-1
• MF: C₂₇H₂₆N₂O₂
• MW: 410.507546901703
• MDL: MFCD12546738
• CID: 1475037
• PubChem ID: 46735339
• Update Time: 2025-11-01

3-[2-(4-{2-methoxy-5-[2-(3-pyridinyl)ethyl]phenoxy}phenyl)ethyl]p Yridine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-{2-methoxy-5-[2-(3-pyridinyl)ethyl]phenoxy}phenyl)ethyl]p Yridine
• 3-[2-(4-{<wbr>
• Pyridine,<wbr>
• LogP
• 3-[2-(4-{<wbr>; Pyridine,<wbr>; LogP
• 3-(4-Methoxy-3-(4-(2-(pyridin-3-yl)ethyl)phenoxy)phenethyl)pyridine
• MFCD12546738
• 3-[2-[4-[2-methoxy-5-[2-(3-pyridyl)ethyl]phenoxy]phenyl]ethyl]pyridine
• AKOS025212594
• 3-[2-[4-[2-methoxy-5-(2-pyridin-3-ylethyl)phenoxy]phenyl]ethyl]pyridine
• 365542-40-1
• 3-[2-(4-Methoxy-3-{4-[2-(pyridin-3-yl)ethyl]phenoxy}phenyl)ethyl]pyridine

• MDL： MFCD12546738
• Inchi： 1S/C27H26N2O2/c1-30-26-15-12-22(7-9-24-5-3-17-29-20-24)18-27(26)31-25-13-10-21(11-14-25)6-8-23-4-2-16-28-19-23/h2-5,10-20H,6-9H2,1H3
• InChI Key： QVMZOCPEMFBHIF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCC1C=NC=CC=1)C1=C(C=CC(=C1)CCC1C=NC=CC=1)OC

Computed Properties

• Exact Mass: 410.19958
• Monoisotopic Mass: 410.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2A^2
• XLogP3: 5.7

Experimental Properties

• Density: 1.148
• Boiling Point: 546.439°C at 760 mmHg
• Flash Point: 191.845°C
• Refractive Index: 1.608
• PSA: 44.24

Additional information on 3-[2-(4-{2-methoxy-5-[2-(3-pyridinyl)ethyl]phenoxy}phenyl)ethyl]p Yridine

Compound 365542-40-1: A Comprehensive Overview of 3-[2-(4-{2-methoxy-5-[2-(3-pyridinyl)ethyl]phenoxy}phenyl)ethyl]pyridine

The compound with CAS number 365542-40-1, known as 3-[2-(4-{2-methoxy-5-[2-(3-pyridinyl)ethyl]phenoxy}phenyl)ethyl]pyridine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug design and materials science. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

The molecular structure of 3-[2-(4-{2-methoxy-5-[2-(3-pyridinyl)ethyl]phenoxy}phenyl)ethyl]pyridine is characterized by a pyridine ring fused with a substituted phenol group. The presence of methoxy and ethyl substituents introduces steric and electronic effects that influence its reactivity and bioavailability. This compound's ability to interact with biological targets, such as enzymes and receptors, has been explored in recent research, particularly in the context of neurodegenerative diseases and cancer therapy.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS 365542-40-1. Researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the complex aromatic framework of this molecule. These methods not only enhance the yield but also improve the purity of the compound, making it suitable for advanced biological assays.

In terms of applications, 3-[2-(4-{2-methoxy-5-[2-(3-pyridinyl)ethyl]phenoxy}phenyl)ethyl]pyridine has shown promise as a lead compound in drug discovery programs. Its ability to modulate kinase activity has been demonstrated in vitro, suggesting potential utility in treating conditions associated with abnormal kinase signaling. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of novel semiconducting materials.

The pharmacokinetic profile of this compound has also been investigated, revealing favorable absorption and distribution characteristics. Preclinical studies indicate that it exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential translation into clinical settings. Ongoing research is focused on optimizing its bioavailability and reducing off-target effects to enhance its therapeutic index.

In conclusion, the compound with CAS number 365542-40-1, or 3-[2-(4-{2-methoxy-5-[2-(3-pyridinyl)ethyl]phenoxy}phenyl)ethyl]pyridine, represents a significant advancement in organic synthesis and drug discovery. Its versatile structure and promising biological activity position it as a valuable tool for addressing unmet medical needs and advancing materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapies and technologies.